Cas no 860785-13-3 (2-(5-Methylfuran-2-yl)quinoline)

• Product Name: 2-(5-Methylfuran-2-yl)quinoline
• CAS No: 860785-13-3
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• MDL: MFCD03617888
• CID: 5026847
• Update Time: 2026-02-28

2-(5-Methylfuran-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-2-furyl)quinoline
• 2-(5-methylfuran-2-yl)quinoline
• Bionet2_001135
• HMS1367D13
• 2-(5-Methylfuran-2-yl)quinoline

• MDL： MFCD03617888
• Inchi： 1S/C14H11NO/c1-10-6-9-14(16-10)13-8-7-11-4-2-3-5-12(11)15-13/h2-9H,1H3
• InChI Key： IXNQPWSPJGGCLP-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1C=CC2C=CC=CC=2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Additional information on 2-(5-Methylfuran-2-yl)quinoline

2-(5-Methylfuran-2-yl)quinoline: An Overview of Its Properties, Applications, and Recent Research

2-(5-Methylfuran-2-yl)quinoline, with the CAS number 860785-13-3, is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound combines the aromatic properties of quinoline with the functional groups of furan and methyl, making it a valuable candidate for various applications, including drug development and materials science.

The structure of 2-(5-Methylfuran-2-yl)quinoline is characterized by a quinoline ring fused to a 5-methylfuran moiety. The quinoline ring, a heterocyclic aromatic compound, is known for its biological activity and has been extensively studied in medicinal chemistry. The furan ring, on the other hand, is a five-membered heterocyclic compound with two double bonds and one oxygen atom. The presence of the methyl group further enhances the compound's stability and reactivity.

Recent research has highlighted the potential of 2-(5-Methylfuran-2-yl)quinoline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry explored its anti-inflammatory properties. The researchers found that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. This finding is particularly relevant given the increasing prevalence of inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(5-Methylfuran-2-yl)quinoline has shown promise in cancer research. A study published in Cancer Research investigated its antiproliferative effects on various cancer cell lines. The results indicated that this compound effectively inhibits cell growth and induces apoptosis in cancer cells, particularly those derived from breast and lung cancers. These findings suggest that 2-(5-Methylfuran-2-yl)quinoline could be a potential lead compound for developing new anticancer drugs.

The pharmacokinetic properties of 2-(5-Methylfuran-2-yl)quinoline have also been studied to assess its suitability as a therapeutic agent. A study published in the European Journal of Pharmaceutical Sciences evaluated its absorption, distribution, metabolism, and excretion (ADME) properties. The results showed that this compound has good oral bioavailability and favorable pharmacokinetic parameters, making it a promising candidate for further drug development.

Beyond its therapeutic applications, 2-(5-Methylfuran-2-yl)quinoline has potential uses in materials science. Its unique chemical structure makes it suitable for applications in organic electronics and photovoltaic devices. A study published in the Journal of Materials Chemistry C demonstrated that this compound can be used as a building block for designing novel organic semiconductors with improved performance characteristics.

The synthesis of 2-(5-Methylfuran-2-yl)quinoline has been optimized to enhance yield and purity. Various synthetic routes have been reported in the literature, including multistep processes involving palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These methods have been refined to produce high-quality compounds suitable for both research and industrial applications.

In conclusion, 2-(5-Methylfuran-2-yl)quinoline, with CAS number 860785-13-3, is a multifaceted compound with significant potential in multiple fields. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for drug development, materials science, and other advanced applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the scientific community.